Cas no 2549066-66-0 (N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide
• CAS No: 2549066-66-0
• MF: C₂₀H₂₁F₃N₄O₃
• MW: 422.400954961777
• CID: 5316620
• PubChem ID: 154831365
• Update Time: 2025-07-21

N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1,3-Benzodioxol-5-yl-3-[methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinecarboxamide
• 2549066-66-0
• N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide
• AKOS040001006
• F6676-4744

• Inchi： 1S/C20H21F3N4O3/c1-26(18-15(20(21,22)23)5-2-8-24-18)14-4-3-9-27(11-14)19(28)25-13-6-7-16-17(10-13)30-12-29-16/h2,5-8,10,14H,3-4,9,11-12H2,1H3,(H,25,28)
• InChI Key： MYBXLGCLOULBEK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N(C)C1CN(C(NC2=CC=C3C(=C2)OCO3)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 422.15657503g/mol
• Monoisotopic Mass: 422.15657503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.3±50.0 °C(Predicted)
• pka: 13.82±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide (CAS No. 2549066-66-0)

N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide (CAS No. 2549066-66-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its complex molecular structure, which includes a benzodioxole ring, a trifluoromethyl pyridine moiety, and a piperidine carboxamide functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The benzodioxole ring in this compound is a common structural motif found in various natural products and synthetic compounds with biological activity. It is known for its ability to modulate receptor interactions and enhance the pharmacological properties of molecules. The presence of the trifluoromethyl pyridine moiety adds fluorine atoms, which can significantly influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins. The piperidine carboxamide functional group, on the other hand, provides additional flexibility and hydrogen bonding capabilities, which are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential therapeutic applications of N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide in various disease models. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, appetite, sleep, and other physiological functions. Compounds that can selectively modulate these receptors have shown promise in treating psychiatric disorders such as depression, anxiety, and schizophrenia. Preliminary studies have demonstrated that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A subtype, which is implicated in the pathophysiology of these disorders.

In addition to its potential as a serotonin receptor modulator, N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and neurodegenerative conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in managing inflammatory conditions. The mechanism underlying this anti-inflammatory effect is thought to involve the modulation of signaling pathways associated with inflammation, such as NF-kB and MAPK.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide have also been studied extensively. Its lipophilic nature allows for good absorption and distribution in biological systems. However, the presence of multiple functional groups can also influence its metabolic stability and clearance rates. In vitro studies using human liver microsomes have shown that this compound is metabolized primarily through cytochrome P450 enzymes, with CYP3A4 being the predominant isoform involved. This information is crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

To further evaluate the safety and efficacy of N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide, preclinical studies have been conducted in animal models. These studies have demonstrated that the compound exhibits favorable safety profiles at therapeutic doses and does not cause significant toxicity or adverse effects. However, more extensive toxicological evaluations are needed to ensure its safety before advancing to clinical trials.

Clinical trials are currently underway to assess the therapeutic potential of N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide in human subjects. Early-phase trials are focusing on establishing safe dosing ranges and evaluating pharmacokinetic parameters. Subsequent trials will aim to determine the efficacy of this compound in treating specific diseases such as depression and inflammatory conditions.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide (CAS No. 2549066-66-0) represents a promising candidate for further development in medicinal chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various diseases.